Cas no 2229161-02-6 (2-(morpholin-4-yl)phenylmethanesulfonyl fluoride)

• Product Name: 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride
• CAS No: 2229161-02-6
• MF: C₁₁H₁₄FNO₃S
• MW: 259.297165393829
• CID: 6502959
• PubChem ID: 165869584
• Update Time: 2025-07-18

2-(morpholin-4-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride
• 2229161-02-6
• EN300-2002659
• [2-(morpholin-4-yl)phenyl]methanesulfonyl fluoride

• Inchi： 1S/C11H14FNO3S/c12-17(14,15)9-10-3-1-2-4-11(10)13-5-7-16-8-6-13/h1-4H,5-9H2
• InChI Key： VWADPXVHNQPTGP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1N1CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 259.06784264g/mol
• Monoisotopic Mass: 259.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride

Introduction to 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride (CAS No. 2229161-02-6)

2-(morpholin-4-yl)phenylmethanesulfonyl fluoride, identified by the CAS number 2229161-02-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and medicinal applications. The presence of a morpholine moiety in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride consists of a phenyl ring substituted with a methanesulfonyl group at one position and a morpholine ring attached to another. This configuration imparts unique chemical properties that make it particularly useful in various synthetic transformations. The sulfonyl fluoride group is known for its ability to participate in nucleophilic substitution reactions, which are fundamental in the construction of biologically active compounds.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role as key intermediates in the development of drugs targeting various diseases. The reactivity of the sulfonyl fluoride group allows for its conversion into other functional groups, such as sulfonamides, which are prevalent in many pharmaceuticals. This versatility has made 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride a sought-after building block in medicinal chemistry.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, and their inhibition is often a strategy employed in drug development. The morpholine ring in 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride can be incorporated into molecules designed to interact with the active sites of these enzymes, thereby modulating their activity. Recent studies have demonstrated its utility in generating inhibitors that show promise against diseases such as cancer and infectious disorders.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors that can modulate enzyme activity with high selectivity and potency. 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride has emerged as a valuable tool in this endeavor due to its ability to serve as a precursor for sulfonamides, which are known for their binding affinity to target enzymes. For instance, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and are implicated in conditions like rheumatoid arthritis and cancer metastasis.

Another area where 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride has shown promise is in the development of antiviral agents. Viruses often rely on proteases for their replication cycle, making these enzymes attractive targets for antiviral drugs. By incorporating the sulfonyl fluoride group into viral protease inhibitors, researchers can design molecules that effectively disrupt viral replication. Preliminary studies have indicated that compounds derived from 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride exhibit inhibitory activity against certain viral proteases, suggesting potential therapeutic applications.

The synthetic utility of 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride extends beyond pharmaceutical applications. It is also employed in materials science and agrochemical research, where its reactivity facilitates the introduction of functional groups into larger molecular frameworks. The ability to easily convert sulfonyl fluorides into other functionalities makes them indispensable tools for chemists working on novel materials and crop protection agents.

In conclusion, 2-(morpholin-4-yl)phenylmethanesulfonyl fluoride (CAS No. 2229161-02-6) is a versatile compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules, particularly those targeting proteases involved in various diseases. As research continues to uncover new therapeutic opportunities, compounds like this are expected to play an increasingly important role in drug discovery and development.